Cas no 647857-43-0 (O1-tert-butyl O2-methyl (2R,4R)-4-fluoropyrrolidine-1,2-dicarboxylate)

O1-tert-butyl O2-methyl (2R,4R)-4-fluoropyrrolidine-1,2-dicarboxylate is a chiral fluorinated pyrrolidine derivative widely used as a key intermediate in pharmaceutical synthesis. Its stereospecific (2R,4R) configuration and fluorine substitution enhance its utility in the development of bioactive molecules, particularly in medicinal chemistry. The tert-butyl and methyl ester protecting groups offer selective deprotection pathways, facilitating further functionalization. This compound is valued for its high purity, stability, and compatibility with diverse synthetic routes, making it a preferred choice for constructing complex heterocyclic frameworks. Its applications span drug discovery, peptidomimetics, and asymmetric synthesis, where precise stereocontrol is critical.
O1-tert-butyl O2-methyl (2R,4R)-4-fluoropyrrolidine-1,2-dicarboxylate structure
647857-43-0 structure
Product Name:O1-tert-butyl O2-methyl (2R,4R)-4-fluoropyrrolidine-1,2-dicarboxylate
CAS No:647857-43-0
MF:C11H18FNO4
MW:247.263327121735
MDL:MFCD11976646
CID:415900
PubChem ID:68687525
Update Time:2025-08-03

O1-tert-butyl O2-methyl (2R,4R)-4-fluoropyrrolidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 1,2-Pyrrolidinedicarboxylic acid, 4-fluoro-, 1-(1,1-dimethylethyl)2-methyl ester, (2R,4R)-
    • (2R,4R)-1-tert-butyl 2-methyl 4-fluoropyrrolidine-1,2-dicarboxylate
    • Methyl (2R,4R)-1-Boc-4-fluoropyrrolidine-2-carboxylate
    • 1-tert-butyl 2-methyl (2R,4R)-4-fluoropyrrolidine-1,2-dicarboxylate
    • METPQQHVRNLTRX-HTQZYQBOSA-N
    • SB11550
    • FCH4113381
    • AK170974
    • (2R,4R)-1-tert-butyl 2-methyl 4-fluoropyrrolidine-
    • 2-Methyl (2R,4R)-1-boc-4-fluoropyrrolidine-2-carboxylate
    • O1-tert-Butyl O2-methyl (2
    • O1-tert-butyl O2-methyl (2R,4R)-4-fluoropyrrolidine-1,2-dicarboxylate
    • AMY34642
    • XAB85743
    • 4-(R)-Fluoropyrrolidine-N1,2-(R)-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
    • AKOS025289644
    • SCHEMBL3552873
    • AS-39651
    • MFCD11976646
    • (2R,4R)-1-tert-butyl2-methyl4-fluoropyrrolidine-1,2-dicarboxylate
    • CS-0052397
    • A867825
    • 1-O-tert-butyl 2-O-methyl (2R,4R)-4-fluoropyrrolidine-1,2-dicarboxylate
    • 647857-43-0
    • Rel-1-(tert-butyl) 2-methyl (2R,4R)-4-fluoropyrrolidine-1,2-dicarboxylate
    • MDL： MFCD11976646
    • Inchi： 1S/C11H18FNO4/c1-11(2,3)17-10(15)13-6-7(12)5-8(13)9(14)16-4/h7-8H,5-6H2,1-4H3/t7-,8-/m1/s1
    • InChI Key： METPQQHVRNLTRX-HTQZYQBOSA-N
    • SMILES： F[C@H]1CN(C(=O)OC(C)(C)C)[C@@H](C(=O)OC)C1

Computed Properties

  • Exact Mass: 247.12198622g/mol
  • Monoisotopic Mass: 247.12198622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8
  • XLogP3: 1.6

O1-tert-butyl O2-methyl (2R,4R)-4-fluoropyrrolidine-1,2-dicarboxylate Pricemore >>

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O1-tert-butyl O2-methyl (2R,4R)-4-fluoropyrrolidine-1,2-dicarboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:647857-43-0)O1-tert-butyl O2-methyl (2R,4R)-4-fluoropyrrolidine-1,2-dicarboxylate
Order Number:A867825
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:07
Price ($):851.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:647857-43-0)O1-tert-butyl O2-methyl (2R,4R)-4-fluoropyrrolidine-1,2-dicarboxylate
A867825
Purity:99%
Quantity:10g
Price ($):851.0
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